1-[[4-[(1-Oxaspiro[4.4]nonan-4-ylamino)methyl]phenyl]methyl]imidazolidin-2-one

• IUPAC Name: 1-[[4-[(1-oxaspiro[4.4]nonan-4-ylamino)methyl]phenyl]methyl]imidazolidin-2-one
• InChI: InChI=1S/C19H27N3O2/c23-18-20-10-11-22(18)14-16-5-3-15(4-6-16)13-21-17-7-12-24-19(17)8-1-2-9-19/h3-6,17,21H,1-2,7-14H2,(H,20,23)
• InChI Key: UAEDPJHRCDFWET-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)C(CCO2)NCC3=CC=C(C=C3)CN4CCNC4=O
• Molecular Formula: C19H27N3O2
• Molecular Weight: 329.4 g/mol

Description

1-[[4-[(1-Oxaspiro[4.4]nonan-4-ylamino)methyl]phenyl]methyl]imidazolidin-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TAK-659 and is a potent inhibitor of the protein kinase BTK (Bruton's tyrosine kinase).4]nonan-4-ylamino)methyl]phenyl]methyl]imidazolidin-2-one.

Mechanism of Action

1-[[4-[(1-Oxaspiro[4.4]nonan-4-ylamino)methyl]phenyl]methyl]imidazolidin-2-one works by inhibiting the activity of the protein kinase BTK. This protein is essential for the survival and proliferation of B-cells, which are involved in the development of various diseases. By inhibiting BTK, this compound can prevent the growth and survival of B-cells, leading to the suppression of disease progression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[[4-[(1-Oxaspiro[4.4]nonan-4-ylamino)methyl]phenyl]methyl]imidazolidin-2-one are still being studied. However, it has been found to be well-tolerated in clinical trials and has shown promising results in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[[4-[(1-Oxaspiro[4.4]nonan-4-ylamino)methyl]phenyl]methyl]imidazolidin-2-one in lab experiments is its potency and specificity. This compound has a high affinity for BTK and can effectively inhibit its activity. However, one of the limitations of using this compound is its cost, which may limit its use in certain research applications.

Future Directions

There are several future directions for the use of 1-[[4-[(1-Oxaspiro[4.4]nonan-4-ylamino)methyl]phenyl]methyl]imidazolidin-2-one. One potential direction is the development of combination therapies that can enhance its efficacy in the treatment of various diseases. Another future direction is the exploration of its potential applications in other fields such as agriculture and environmental science.
Conclusion:
In conclusion, 1-[[4-[(1-Oxaspiro[4.4]nonan-4-ylamino)methyl]phenyl]methyl]imidazolidin-2-one is a promising compound that has shown potential in various scientific research applications. Its potency and specificity make it a valuable tool for the study of B-cell malignancies and autoimmune diseases. However, further research is needed to fully understand its biochemical and physiological effects and to explore its potential in other fields.

Synthesis Methods

The synthesis of 1-[[4-[(1-Oxaspiro[4.4]nonan-4-ylamino)methyl]phenyl]methyl]imidazolidin-2-one involves the reaction of 4-((1-oxaspiro[4.4]nonan-4-yl)amino)methyl)benzaldehyde with 2-(aminomethyl)imidazolidin-1-one in the presence of a base. This reaction leads to the formation of the desired compound in good yield.

Scientific Research Applications

1-[[4-[(1-Oxaspiro[4.4]nonan-4-ylamino)methyl]phenyl]methyl]imidazolidin-2-one has shown promising results in various scientific research applications. It has been found to be effective in the treatment of B-cell malignancies such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL). This compound has also shown potential in the treatment of autoimmune diseases such as rheumatoid arthritis and lupus.